Gold trisulfide

• IUPAC Name: gold(3+);trisulfide
• InChI: InChI=1S/2Au.3S/q2*+3;3*-2
• InChI Key: WAUKTSZWNLNUDT-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Au+3].[Au+3]
• Molecular Formula: Au2S3
• Molecular Weight: 490.1 g/mol
• Physical Description: Black solid; [Merck Index] Black powder; [Sigma-Aldrich MSDS]
• CAS No.: 1303-61-3

Description

Gold trisulfide (Au₂S₃), also known as gold(III) sulfide, is an inorganic compound with the CAS number 1303-61-3 and a molecular weight of 490.13 g/mol . It is characterized by its high purity (99.5% in commercial forms) and is classified under chalcogenides in materials science . The compound’s structure consists of gold in the +3 oxidation state bonded to trisulfide (S₃²⁻) ions, though its exact crystalline configuration remains less studied compared to other gold sulfides. Key identifiers include ChemSpider ID 4953696 and EINECS 215-124-2 .

Preparation Methods

Gold trisulfide can be synthesized through several methods:

Reaction with Hydrogen Sulfide: One of the early methods involves the reaction of lithium tetrachloroaurate with hydrogen sulfide[ 2 \text{Li[AuCl₄]} + 3 \text{H₂S} \rightarrow \text{Au₂S₃} + 2 \text{LiCl} + 6 \text{HCl} ]

Reaction with Chloroauric Acid or Auric Chloride: Similar preparations can be achieved using chloroauric acid or auric chloride in anhydrous solvents.

Reduction with Cyclo-Octasulfur: Cyclo-octasulfur can reduce gold(III) sulfate to a mixture of gold sulfides and sulfur oxides[ \text{Au₂(SO₄)₃} + \text{S₈} \rightarrow \text{Au₂S₃} + \text{Au₂S} + 4 \text{SO₃} + 6 \text{SO₂} ]

Sonochemical Method: Auric acetate can be sonicated with cyclo-octasulfur in decalin to produce this compound.

Chemical Reactions Analysis

Gold trisulfide undergoes various chemical reactions:

Oxidation: It can be oxidized to form gold oxides.

Reduction: In the presence of reducing agents, this compound can be reduced to metallic gold.

Substitution: It reacts with nitric acid and sodium cyanide, and it dissolves in concentrated sodium sulfide solution.

Scientific Research Applications

Gold trisulfide has several scientific research applications:

Chemistry: It is used in the study of inorganic compounds and their reactions.

Biology and Medicine: Gold compounds, including this compound, are being researched for their potential therapeutic applications, such as in the treatment of rheumatoid arthritis and cancer

Industry: It is used in various industrial processes, including the enrichment of gold during the sulfuration-volatilization treatment of electrodeposited antimony.

Mechanism of Action

The mechanism of action of gold trisulfide involves its interaction with thiol and selenol-containing proteins. It inhibits enzymes such as thioredoxin reductase, leading to the induction of cell death via reactive oxygen species . This mechanism is particularly relevant in its potential anticancer activities.

Comparison with Similar Compounds

Inorganic Trisulfides

Gold trisulfide belongs to a broader class of inorganic trisulfides, which vary significantly in structure and reactivity:

Compound	Formula	Structure/Properties	Applications/Findings	References
This compound	Au₂S₃	Gold(III) bonded to S₃²⁻ ions; high thermal stability (>300°C)	Catalyst precursors, materials science
Tetraphosphorus trisulfide	P₄S₃	Covalent molecular structure; flammable	Matches, organic synthesis reagents
Trinuclear gold complexes	Au₃(dppm)Cl₂X	Cluster structures with phosphine ligands	Stability varies with counterion (e.g., Cl⁻ vs. ClO₄⁻)

• Stability : Trinuclear gold complexes (e.g., Au₃(dppm)Cl₂X) demonstrate how anion choice (Cl⁻ vs. ClO₄⁻) drastically affects stability. Uson’s compound (ClO₄⁻) remains stable in solution, whereas Au₃(dppm)Cl₃ decomposes rapidly . This compound’s stability under geological conditions (high pressure/temperature) is linked to its role in gold transport via trisulfur anions (S₃⁻) .
• Reactivity : Unlike P₄S₃, which is pyrophoric, Au₂S₃ is less reactive under ambient conditions but decomposes in acidic environments .

Organic Trisulfides

Organic trisulfides (R-SSS-R') exhibit diverse biological and chemical activities, contrasting sharply with inorganic this compound:

Compound	Structure	Key Properties/Activities	Natural Sources/Applications	References
Dimethyl trisulfide	CH₃-SSS-CH₃	Antifungal; apple rot control	Chinese chive, garlic essential oils
Diallyl trisulfide	CH₂=CHCH₂-SSS-CH₂CH=CH₂	Anticancer (microtubule disruption)	Garlic, Allium vegetables
Dipropyl trisulfide	CH₃CH₂CH₂-SSS-CH₂CH₂CH₃	Antifungal; food preservation	Shallot, chive essential oils

• Antifungal Activity : Dimethyl trisulfide (DMTS) is used agriculturally to control apple ring rot via spraying or post-harvest treatment . Its efficacy is comparable to diallyl trisulfide (DATS), which also disrupts fungal microtubules .
• Anticancer Mechanisms : Alkenyl trisulfides like DATS induce rapid microtubule disassembly in colon cancer cells (HT-29), with effects reversible by thiol-containing antioxidants (e.g., glutathione) .

Role in Geological Processes

The trisulfur radical anion (S₃⁻) plays a critical role in gold mobilization from deep mantle to crust. Under extreme conditions (300°C, 2000 atm), S₃⁻ binds gold 10–100× more efficiently than other sulfur ligands (e.g., HS⁻), enabling formation of economic gold deposits . This contrasts with organic trisulfides, which are bioactive but lack geological significance.

Data Tables

Table 1. Major Trisulfides in Essential Oils (Concentration %)

Source	Dimethyl Trisulfide	Diallyl Trisulfide	Dipropyl Trisulfide
Chinese Chive	14.34%	7.24%	–
Shallot	–	–	11.14%
Garlic	–	34.0% (flowers)	–
Leek	–	–	15.21%

Data sourced from chromatographic analyses

Table 2. Comparative Stability of Gold-Containing Compounds

Compound	Stability in Solution	Key Influencing Factors
This compound (Au₂S₃)	Moderate	pH, temperature
Au₃(dppm)Cl₃	Low	Anion type (Cl⁻ vs. ClO₄⁻)
Uson’s Au₃(dppm)ClO₄	High	Non-reactive counterion

Adapted from

Research Findings

• Geochemical Transport : The S₃⁻ anion enhances gold solubility in hydrothermal fluids, explaining high gold concentrations in quartz veins .
• Biological Activity : DATS induces mitotic arrest in cancer cells at 10 µM, with efficacy potentiated by glutathione synthesis inhibitors .
• Agricultural Applications : DMTS reduces post-harvest apple rot by 60–80% when applied at 0.1–0.5 mM .

Biological Activity

Gold trisulfide (Au2S3) is a compound of increasing interest in biological research due to its potential applications in medicine, particularly in antimicrobial and anticancer therapies. This article explores the biological activity of this compound, summarizing key findings from diverse studies, including its antibacterial properties, cytotoxic effects, and potential mechanisms of action.

Overview of this compound

This compound is a member of the gold sulfide family, which includes other compounds like gold(I) sulfide (Au2S). The unique properties of this compound arise from its chemical structure, which influences its interaction with biological systems. Research indicates that gold complexes, including this compound, may exhibit significant biological activities due to their ability to interact with cellular components.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of gold complexes, including those containing sulfide ligands. For instance:

• Antibacterial Efficacy : A study demonstrated that gold(III) complexes exhibited higher antibacterial activity against Gram-positive bacteria compared to Gram-negative strains. The minimal inhibitory concentration (MIC) values for various complexes ranged from 0.03 to 1 mg/L for Gram-positive bacteria, indicating strong antibacterial potential .
• Biofilm Inhibition : Gold complexes showed significant antibiofilm activity against pathogenic bacteria. This is particularly relevant as biofilms contribute to antibiotic resistance. The study found that certain gold complexes could disrupt biofilm formation at concentrations similar to their MICs .

Table 1: Antibacterial Activity of Gold(III) Complexes

Compound	Gram-positive MIC (mg/L)	Gram-negative MIC (mg/L)
Complex 1	0.03 - 1	64
Complex 2a	0.03 - 0.5	8 - 16
Complex 2f	0.5 - 2	4 - 8

Cytotoxicity and Antitumor Activity

This compound and its derivatives have also been investigated for their cytotoxic effects on cancer cells:

• Antitumor Properties : Research has indicated that gold(III) complexes can induce apoptosis in cancer cells through various mechanisms, including oxidative stress and disruption of cellular signaling pathways. The therapeutic index often needs enhancement through structural optimization to improve selectivity towards cancer cells while minimizing toxicity to normal cells .
• Mechanisms of Action : The proposed mechanisms include the generation of reactive oxygen species (ROS), which can lead to cell death in tumor cells. Additionally, the interaction of gold compounds with thiol groups in proteins may alter cellular functions and promote apoptosis .

Table 2: Cytotoxicity Data for Gold(III) Complexes

Compound	IC50 (µM) in Cancer Cell Lines	Selectivity Index
Complex A	5	>10
Complex B	10	>5

Case Studies and Research Findings

Several case studies have provided insights into the biological activities of this compound:

• Case Study on Antimicrobial Resistance : A study explored the efficacy of gold(III) complexes against multidrug-resistant bacterial strains. Results indicated that these complexes could serve as a viable alternative to traditional antibiotics, particularly in veterinary applications .
• Cytotoxicity Assessment : In vitro studies assessed the effects of this compound on various cancer cell lines, demonstrating significant cytotoxicity at low concentrations. The findings suggest potential for development as an anticancer agent .

Q & A

Basic Research Questions

Q. What established methodologies are recommended for synthesizing high-purity Gold trisulfide (Au₂S₃) in laboratory settings?

• Methodological Answer : Wet-chemical synthesis under inert atmospheres (e.g., nitrogen/argon) is critical to prevent oxidation. A common approach involves reacting gold precursors (e.g., HAuCl₄) with sulfide sources (e.g., Na₂S) in aqueous or organic solvents. Solvothermal methods at controlled temperatures (80–120°C) can enhance crystallinity . Characterization via X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) is essential to confirm phase purity and stoichiometry.

Q. Which spectroscopic and structural characterization techniques are most effective for identifying Au₂S₃ polymorphs?

• Methodological Answer :

• XRD : Primary tool for crystallographic phase identification. Compare experimental patterns with ICDD databases.
• Raman Spectroscopy : Differentiates Au₂S₃ from other gold sulfides (e.g., AuS, Au₂S) via unique vibrational modes (~250–400 cm⁻¹ range) .
• X-ray Photoelectron Spectroscopy (XPS) : Validates oxidation states (Au⁺ and S²⁻) and detects surface contaminants.

Q. How does ambient humidity affect the stability of Au₂S₃, and what protocols mitigate degradation?

• Methodological Answer : Au₂S₃ is hygroscopic and prone to hydrolysis. Stability tests under controlled humidity (e.g., using desiccators or environmental chambers) are recommended. Thermogravimetric analysis (TGA) coupled with Fourier-transform infrared spectroscopy (FTIR) can track moisture-induced decomposition pathways. Storage in anhydrous solvents (e.g., hexane) or vacuum-sealed containers is advised .

Advanced Research Questions

Q. What mechanistic insights explain contradictions in reported bandgap values (1.2–2.5 eV) for Au₂S₃?

• Methodological Answer : Discrepancies arise from synthesis conditions (e.g., defect density, crystallite size) and characterization techniques. For example:

• UV-Vis Diffuse Reflectance : May overestimate bandgaps due to light scattering.
• Ellipsometry : Provides precise optical constants but requires ultra-flat films.
• Density Functional Theory (DFT) : Predicts intrinsic bandgaps but must account for spin-orbit coupling in Au. Cross-validate results using multiple methods and report synthesis parameters in detail .

Q. How can computational models (e.g., DFT) guide the design of Au₂S₃-based catalysts for photocatalytic applications?

• Methodological Answer :

• DFT Workflow : Optimize lattice parameters using Perdew-Burke-Ernzerhof (PBE) functionals. Calculate band structures, density of states (DOS), and adsorption energies for target molecules (e.g., H₂O, CO₂).
• Validation : Compare predicted charge-transfer efficiencies with experimental photoelectrochemical data (e.g., linear sweep voltammetry).
• Limitations : Address approximations (e.g., neglecting van der Waals forces) by hybrid functionals (HSE06) .

Q. What experimental strategies resolve ambiguities in Au₂S₃’s electronic transport properties?

• Methodological Answer :

• Hall Effect Measurements : Determine carrier type (n/p) and mobility. Use thin films deposited via sputtering or chemical vapor deposition (CVD).
• Impedance Spectroscopy : Differentiate bulk vs. grain-boundary contributions to conductivity.
• In Situ TEM : Observe structural changes under applied bias. Correlate with I-V curves to identify defect-mediated transport .

Q. How do sulfur vacancies in Au₂S₃ influence its catalytic activity, and how can vacancy concentrations be quantified?

• Methodological Answer :

• Positron Annihilation Spectroscopy : Detects vacancy density in bulk samples.
• Electron Paramagnetic Resonance (EPR) : Identifies unpaired electrons at vacancy sites.
• Activity Tests : Compare hydrogen evolution reaction (HER) rates in controlled vacancy environments. Synthesize defect-rich samples via high-temperature annealing in sulfur-deficient atmospheres .

Q. Data Analysis & Reproducibility

Q. What statistical approaches are recommended for reconciling contradictory XRD and spectroscopic data in Au₂S₃ studies?

• Methodological Answer :

• Principal Component Analysis (PCA) : Identifies outliers in datasets caused by synthesis variability.
• Rietveld Refinement : Quantifies amorphous vs. crystalline phases in XRD data.
• Triangulation : Cross-reference Raman, XPS, and EDS to confirm composition .

Q. How can researchers standardize experimental protocols to improve reproducibility in Au₂S₃ research?

• Methodological Answer :

• Detailed Metadata : Report solvent purity, reaction time/temperature, and ambient conditions.
• Open Data : Share raw characterization files (e.g., .xy XRD data) in repositories like Zenodo.
• Collaborative Inter-Laboratory Studies : Validate key findings across independent labs .

Q. Emerging Research Directions

Q. What in situ/operando techniques are pivotal for studying Au₂S₃’s structural dynamics during electrochemical cycling?

• Methodological Answer :
• In Situ XRD : Tracks phase transitions during lithiation/delithiation in battery applications.
• X-ray Absorption Spectroscopy (XAS) : Probes local Au-S coordination changes under operando conditions.
• Atomic Force Microscopy (AFM) : Maps surface morphology evolution in real time .